3-Amino-4-methylphenylboronic acid
Overview
Description
3-Amino-4-methylphenylboronic acid is a useful research compound. Its molecular formula is C7H10BNO2 and its molecular weight is 150.97 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Self-Assembly and Molecular Structures
The compound has been utilized in the self-assembly of cobaloximes and rhodoximes, forming structures like supramolecular triangles and polymers. These structures are significant due to their pH-dependent reversible reactions and potential applications in molecular engineering (Dreos et al., 2002).
Cell Capture and Isolation
3-Amino-4-methylphenylboronic acid derivatives are used in designing dendrimer-functionalized 3D network copolymers for cell capture. This application is crucial for isolating living tumor cells, offering a high-efficiency, low-cost method with potential implications in cancer research (Zhang et al., 2016).
Chromatography and Separation Techniques
In capillary electrophoresis, poly-aminophenylboronate coatings derived from this compound have been used for selective separation of diastereoisomers and glycoproteins. This application is important for enhancing selectivity in analytical chemistry and biotechnology (Bossi et al., 2004).
Synthesis of α-Aminoboronates
The compound plays a role in the asymmetric synthesis of α-aminoboronates, which are significant as boron analogues of α-amino acids and have biomedical applications. This synthesis involves catalytic reactions and has implications in pharmaceutical drug development (Reyes et al., 2019).
Electropolymerization and Sensor Applications
This compound is involved in fluoride-free electropolymerization, leading to polymers with capacitive performance and conductivity. These polymers have potential applications in sensing technologies, particularly for glucose detection (Zou et al., 2020).
Glycoprotein Recognition
Aminophenylboronic acid-functionalized materials, derived from this compound, have been developed for specific recognition of glycoproteins and glycopeptides, which is significant in proteomics and biomedical research (Li et al., 2018).
Safety and Hazards
3-Amino-4-methylphenylboronic acid is classified as a warning substance . It can cause skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include washing thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if skin or eye irritation persists .
Mechanism of Action
Mode of Action
3-Amino-4-methylphenylboronic acid is a type of organoboron compound. These compounds are widely used in Suzuki-Miyaura cross-coupling reactions . In these reactions, the boronic acid acts as a nucleophile, forming a new carbon-carbon bond with an electrophilic organic group via a palladium catalyst .
Biochemical Pathways
The suzuki-miyaura cross-coupling reactions in which organoboron compounds participate can lead to the formation of various biologically active compounds . These compounds can then interact with different biochemical pathways, depending on their specific structures and properties.
Result of Action
The products of suzuki-miyaura cross-coupling reactions involving organoboron compounds can have various biological effects, depending on their specific structures and properties .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, the efficiency of Suzuki-Miyaura cross-coupling reactions can be affected by factors such as temperature, solvent, and the presence of a suitable catalyst .
Properties
IUPAC Name |
(3-amino-4-methylphenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10BNO2/c1-5-2-3-6(8(10)11)4-7(5)9/h2-4,10-11H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLTGUDDQNWJILD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1)C)N)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10BNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00372254 | |
Record name | 3-AMINO-4-METHYLPHENYLBORONIC ACID | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00372254 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.97 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
22237-12-3 | |
Record name | 3-AMINO-4-METHYLPHENYLBORONIC ACID | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00372254 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Amino-4-methylbenzeneboronic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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